6-Tert-butoxy-5-cyclopropoxynicotinamide

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-[(2-methylpropan-2-yl)oxy]pyridine-3-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-13(2,3)18-12-10(17-9-4-5-9)6-8(7-15-12)11(14)16/h6-7,9H,4-5H2,1-3H3,(H2,14,16)
• InChI Key: WVZAYCVPCFDUAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=N1)C(=O)N)OC2CC2

Description

6-Tert-butoxy-5-cyclopropoxynicotinamide is a nicotinamide derivative featuring a tert-butoxy group at the 6-position and a cyclopropoxy group at the 5-position of the pyridine ring. The compound’s structure combines steric bulk (tert-butyl) with the unique electronic and conformational properties of a cyclopropane ring, which may influence its solubility, stability, and biological interactions. For instance, substituent positioning on the pyridine ring is known to modulate physicochemical properties and pharmacological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Tert-butoxy-5-cyclopropoxynicotinamide typically involves multiple steps, starting from readily available precursors. One common method involves the protection of nicotinamide with tert-butoxy groups, followed by the introduction of cyclopropoxy groups through cyclopropanation reactions. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of 6-Tert-butoxy-5-cyclopropoxynicotinamide may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Tert-butoxy-5-cyclopropoxynicotinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens or alkylating agents. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

6-Tert-butoxy-5-cyclopropoxynicotinamide has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating various diseases.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Tert-butoxy-5-cyclopropoxynicotinamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research and may vary depending on the specific application.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects

• 6-(tert-Butyl)-5-methoxynicotinaldehyde (CAS 1289264-74-9): This analog replaces the tert-butoxy and cyclopropoxy groups in the target compound with a tert-butyl and methoxy group, respectively. The aldehyde functional group in this analog also contrasts with the amide group in 6-Tert-butoxy-5-cyclopropoxynicotinamide, which may alter hydrogen-bonding capacity .
• (5S)-5-Benzyloxycarbonyl-5-tert-butoxycarbonylamino-2-oxo-pentylide-dimethylsulfoxonium: Corrected in a 2023 publication, this compound shares a tert-butoxycarbonylamino group but incorporates a benzyloxycarbonyl moiety. The sulfoxonium ylide structure diverges significantly from the nicotinamide scaffold, highlighting how functional group placement affects stability and synthetic utility .

Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	LogP (Predicted)
6-Tert-butoxy-5-cyclopropoxynicotinamide	C₁₃H₁₉N₂O₃	263.30	tert-Butoxy, cyclopropoxy, amide	~2.1*
6-(tert-Butyl)-5-methoxynicotinaldehyde	C₁₁H₁₅NO₂	193.25	tert-Butyl, methoxy, aldehyde	~1.8
Nicotinamide	C₆H₆N₂O	122.12	Amide	-0.37

*Estimated using fragment-based methods. The tert-butoxy and cyclopropoxy groups increase hydrophobicity compared to nicotinamide but remain less lipophilic than benzyl-containing analogs .

Research Findings and Discussion

• Synthetic Challenges : The cyclopropoxy group requires specialized synthesis protocols, such as ring-opening reactions or strain-driven functionalization, which are less straightforward than methoxy group installation .
• Stability : Cyclopropane rings are prone to ring-opening under acidic conditions, suggesting that 6-Tert-butoxy-5-cyclopropoxynicotinamide may require formulation adjustments for pharmaceutical use compared to methoxy analogs.
• Characterization Requirements : As emphasized in carbohydrate research guidelines, full structural validation (NMR, HRMS) is critical for analogs with complex substituents to avoid misassignment, as seen in corrected publications .

Notes on Characterization and Nomenclature

• Nomenclature Accuracy: Misnaming compounds, as corrected in , can lead to reproducibility issues. The IUPAC name for 6-Tert-butoxy-5-cyclopropoxynicotinamide must specify substituent positions and stereochemistry if applicable .
• Purity Standards : Intermediate characterization is essential for validating synthetic routes, particularly when comparing bioactivity across analogs .